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For Researchers, Scientists, and Drug Development Professionals

Introduction to ADPRHL1 and RNA Interference
ADP-Ribosylhydrolase Like 1 (ADPRHL1) is a pseudoenzyme that plays a critical role in

various cellular processes, despite lacking catalytic activity. It is particularly known for its

essential role in cardiac development and function.[1][2][3] ADPRHL1 is involved in regulating

the ROCK–myosin II pathway, which is crucial for myofibril assembly and the structural integrity

of cardiomyocytes.[1][2] Dysregulation of ADPRHL1 has been implicated in cardiovascular

diseases, and it is being investigated for its potential role in other conditions such as cancer.

Small interfering RNA (siRNA) is a powerful tool for studying the function of genes like

ADPRHL1. These short, double-stranded RNA molecules can be designed to specifically target

and degrade the messenger RNA (mRNA) of a particular gene, leading to a temporary and

reversible "knockdown" of the corresponding protein. This allows researchers to observe the

effects of reduced gene expression on cellular processes. Pre-designed siRNAs are

commercially available and are often validated to ensure high knockdown efficiency and

specificity, making them a convenient and reliable choice for functional genomics studies.
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These application notes provide a comprehensive guide to using pre-designed siRNA to

investigate the function of ADPRHL1, including detailed experimental protocols, expected

outcomes, and data interpretation.

Key Applications of ADPRHL1 Knockdown Studies
Functional Genomics: Elucidating the role of ADPRHL1 in cellular pathways, such as cell

signaling, proliferation, and apoptosis.

Disease Modeling: Investigating the contribution of ADPRHL1 dysregulation to disease

phenotypes in relevant cell models.

Target Validation: Assessing ADPRHL1 as a potential therapeutic target for drug

development.

Pathway Analysis: Understanding the downstream effects of ADPRHL1 silencing on related

genes and proteins.

Experimental Workflow for ADPRHL1 Gene
Silencing Studies
The following diagram outlines the typical workflow for an experiment involving the siRNA-

mediated knockdown of ADPRHL1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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